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Compound of Interest

Compound Name: Vinyl phenyl acetate

Cat. No.: B102308 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, ensuring safe handling of chemicals is paramount. This guide provides

immediate and essential safety and logistical information for handling Vinyl phenyl acetate,

with a focus on personal protective equipment, operational procedures, and disposal plans.

Chemical Hazard Summary
Vinyl phenyl acetate is classified as a substance that causes skin and serious eye irritation.[1]

Understanding the specific hazards is the first step in implementing appropriate safety

measures.

Hazard Category GHS Classification Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment are critical to minimize

exposure and ensure personal safety when handling Vinyl phenyl acetate.[1]
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Protection Type Specific Equipment Purpose

Eye Protection
Safety goggles with side-

shields

To prevent eye contact which

can cause serious irritation.[1]

Hand Protection
Protective gloves (e.g., Nitrile

rubber)

To prevent skin contact which

can cause irritation.[1]

Body Protection
Impervious clothing (e.g., lab

coat)

To protect skin from accidental

splashes or contact.[1]

Respiratory Suitable respirator

To be used in areas with

inadequate ventilation or when

aerosols may be generated.[1]

Operational Plan for Handling Vinyl Phenyl Acetate
A systematic approach to handling Vinyl phenyl acetate, from preparation to use and cleanup,

is essential for maintaining a safe laboratory environment.

1. Preparation:

Ensure that a safety shower and an eye wash station are readily accessible and in good
working order.[1]
Work in a well-ventilated area, preferably within a chemical fume hood.[1]
Gather all necessary materials and equipment before starting the procedure.
Put on all required Personal Protective Equipment (PPE) as detailed in the table above.

2. Handling:

Avoid direct contact with the skin and eyes.[1]
Avoid inhaling any vapors or aerosols.[1]
Keep the container tightly sealed when not in use.[1]
Store the chemical in a cool, well-ventilated area, away from direct sunlight and sources of
ignition.[1] The recommended storage temperature is 4°C.[1]

3. Post-Handling:

Wash hands thoroughly with soap and water after handling the chemical.[1]
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Decontaminate all work surfaces and equipment used.
Properly store or dispose of the chemical and any contaminated materials.

Emergency and Disposal Plans
Spill Response Workflow

In the event of a spill, a clear and immediate response is crucial to mitigate any potential

hazards.

Workflow for handling a chemical spill.

Step-by-Step Spill Procedure:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.[1]

Wear PPE: Before attempting to clean the spill, don the appropriate personal protective

equipment, including a respirator if ventilation is inadequate.[1]

Contain: Prevent the spill from spreading by using a liquid-binding material such as diatomite

or universal binders.[1]

Absorb: Absorb the spilled material with the binding agent.[1]

Collect and Decontaminate: Carefully collect the contaminated material and decontaminate

the surfaces and any equipment by scrubbing with alcohol.[1]

Dispose: Place the contaminated material into a suitable container for disposal.[1]

Disposal Plan:

All waste materials, including empty containers and contaminated absorbents, must be

disposed of in accordance with federal, state, and local environmental regulations.[1]

Do not dispose of Vinyl phenyl acetate down the drain or into water courses.[1]

Contaminated packaging should be recycled or disposed of according to official regulations.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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